Cas no 2228780-97-8 (4-(1-Bromo-2-methylpropan-2-yl)-1-methyl-2-nitrobenzene)

• Product Name: 4-(1-Bromo-2-methylpropan-2-yl)-1-methyl-2-nitrobenzene
• CAS No: 2228780-97-8
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 5783754
• PubChem ID: 165641074
• Update Time: 2025-06-11

4-(1-Bromo-2-methylpropan-2-yl)-1-methyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2228780-97-8
• EN300-1913296
• 4-(1-bromo-2-methylpropan-2-yl)-1-methyl-2-nitrobenzene
• 4-(1-Bromo-2-methylpropan-2-yl)-1-methyl-2-nitrobenzene

• Inchi： 1S/C11H14BrNO2/c1-8-4-5-9(11(2,3)7-12)6-10(8)13(14)15/h4-6H,7H2,1-3H3
• InChI Key： MMOVLPHYBAGSJU-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=CC(C)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 45.8Ų

Additional information on 4-(1-Bromo-2-methylpropan-2-yl)-1-methyl-2-nitrobenzene

Comprehensive Overview of 4-(1-Bromo-2-methylpropan-2-yl)-1-methyl-2-nitrobenzene (CAS No. 2228780-97-8)

4-(1-Bromo-2-methylpropan-2-yl)-1-methyl-2-nitrobenzene (CAS No. 2228780-97-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This brominated aromatic derivative features a nitrobenzene core substituted with a 1-bromo-2-methylpropan-2-yl group, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery and material science, particularly in the development of novel heterocyclic compounds.

The compound's molecular structure combines a nitro functional group with a tertiary bromine substituent, which enhances its reactivity in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig animations. This characteristic aligns with current trends in green chemistry, where scientists seek efficient building blocks for sustainable synthesis. Recent publications highlight its utility in constructing biologically active scaffolds, addressing the growing demand for targeted molecular designs in medicinal chemistry.

From a spectroscopic characterization perspective, CAS 2228780-97-8 exhibits distinct NMR signatures (¹H/¹³C) and mass fragmentation patterns that facilitate its identification in complex mixtures. Analytical chemists emphasize its chromatographic behavior under reversed-phase HPLC conditions, which is crucial for purity assessment in industrial applications. The compound's thermal stability profile also makes it suitable for high-temperature reactions, a feature frequently queried in process chemistry forums.

In the context of intellectual property, several patents reference 4-(1-Bromo-2-methylpropan-2-yl)-1-methyl-2-nitrobenzene as a key intermediate for photovoltaic materials and organic semiconductors. This connects to the booming interest in renewable energy technologies, where researchers investigate its potential in electron-transport layers. Such applications respond to frequent search queries about organic electronic components and energy storage solutions.

The synthesis of this compound typically involves electrophilic aromatic substitution followed by side-chain bromination, with yields optimized through microwave-assisted techniques – a hot topic in methodology development discussions. Safety data sheets emphasize standard laboratory handling protocols, though its classification avoids hazardous material designations that would restrict commercial availability.

Market analysts note rising procurement of CAS 2228780-97-8 by contract research organizations (CROs), reflecting its importance in parallel synthesis workflows. Its cost-effectiveness compared to similar halogenated intermediates makes it attractive for high-throughput screening applications. These practical considerations address common search intents regarding bulk chemical sourcing and scale-up challenges.

Emerging studies explore the compound's role in metal-organic frameworks (MOFs) and supramolecular chemistry, capitalizing on its steric bulk and hydrogen-bonding capacity. Such investigations resonate with academic searches about crystal engineering and molecular recognition systems. The nitro group's reducibility further enables its transformation into amino derivatives for diversity-oriented synthesis.

Quality control protocols for 4-(1-Bromo-2-methylpropan-2-yl)-1-methyl-2-nitrobenzene emphasize residual solvent analysis and heavy metal testing, meeting ICH guidelines for pharmaceutical intermediates. These details respond to frequent regulatory queries from quality assurance professionals. The compound's shelf-life stability under inert atmosphere storage is another practically relevant feature documented in technical bulletins.

In computational chemistry studies, molecular modeling of this compound provides insights into its conformational preferences and electronic properties. Such data aids in predicting its behavior in catalytic cycles, addressing theoretical questions about reaction mechanisms that dominate academic search trends. The steric parameters of its branched alkyl group are particularly scrutinized in molecular docking simulations.

The future research trajectory for CAS 2228780-97-8 likely involves continuous flow chemistry adaptations and photocatalytic applications, aligning with industry's shift toward process intensification. Its structural versatility positions it as a candidate for developing smart materials with stimuli-responsive properties – a cutting-edge area receiving substantial search traffic from materials science communities.